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Compound of Interest

Compound Name: Isofenphos-methyl
CAS No.: 99675-03-3
Cat. No.: B051689
. J

Introduction: The Critical Role of Accurate
Standards

Isofenphos-methyl is a broad-spectrum organophosphorus insecticide used to control soll
pests. As an acetylcholinesterase inhibitor, its presence in environmental and food samples is a
significant concern for public health and ecological safety.[1][2] Regulatory bodies worldwide
mandate strict maximum residue limits (MRLS) for such pesticides. Consequently, the accurate
guantification of isofenphos-methyl residues is paramount for researchers, contract research
organizations (CROSs), and quality control laboratories.

The foundation of any precise and reliable quantitative analysis is the analytical standard. The
integrity of the entire analytical workflow—from method validation to sample analysis—hinges
on the accuracy of the standard solutions used for calibration. An improperly prepared standard
can lead to the under- or over-reporting of residue levels, with significant consequences for
regulatory compliance and consumer safety.

This document provides a comprehensive, field-proven guide for the preparation of
isofenphos-methyl analytical standards. It moves beyond a simple recitation of steps to
explain the scientific rationale behind the procedures, ensuring that the resulting standards are
not only accurate but also stable and verifiable. This protocol is designed to align with the
rigorous quality requirements of laboratories operating under standards such as ISO/IEC
17025.[3][4]
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Analyte Profile: Isofenphos-methyl

A thorough understanding of the analyte's physicochemical properties is the first step in

developing a robust preparation protocol. These properties dictate the choice of solvent,

storage conditions, and handling procedures.

Property

Value

Source

Chemical Name

1-methylethyl 2-[[methoxy[(1-
methylethyl)amino]phosphinot

hioylloxy]benzoate

[5]

CAS Number 99675-03-3 [5]
Molecular Formula C14H22NO4PS [61[7]
Molecular Weight 331.37 g/mol [61[7]

Physical State

Colorless to yellow oily liquid

[2]

Melting Point <-12°C [1][6]
Readily soluble in n-hexane,
dichloromethane, toluene,

Solubility acetone, acetonitrile.[1][8]

Water solubility: ~22.1 mg/L at
20 °C.[1]

log Kow (Octanol-Water)

4.12

[1]

Stability

Hydrolytically stable at neutral
and acidic pH.[1] Subject to
photodegradation.[1]

Hazard Communication and Laboratory Safety

Isofenphos-methyl is a highly toxic substance that requires stringent safety protocols. All

handling must be performed by trained personnel within a certified chemical fume hood.

GHS Classification:
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Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[7][9]

Acute Toxicity, Dermal (Category 3): H311 - Toxic in contact with skin.[7][9]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): H400 - Very toxic to
aquatic life.[7][9]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Nitrile or other chemically resistant gloves. Double-gloving is
recommended.

Body Protection: A properly fastened laboratory coat.

Respiratory Protection: An appropriate respirator (e.g., type ABEK (EN14387) respirator
filter) should be used when handling the neat material outside of a certified containment
system.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek immediate medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Call a poison control center or doctor immediately. Rinse mouth. Do NOT induce
vomiting.[9]

Protocol for Preparation of Analytical Standards

This protocol details a two-stage process: the preparation of a concentrated primary stock

solution from the neat analytical standard material, followed by serial dilutions to create

working-level standards for instrument calibration.

Materials and Reagents
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o Isofenphos-methyl analytical standard: Purity 295%, with a Certificate of Analysis (CoA).

e Solvent: HPLC or GC-grade acetone. Acetone is chosen for its high volatility, which is
advantageous for sample preparation steps prior to GC analysis, and its ability to readily
dissolve isofenphos-methyl.[8] Other solvents like acetonitrile or toluene can be used
depending on the final analytical method.[1][9]

o Glassware: Class A volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL) with glass stoppers.

» Pipettes: Calibrated positive displacement or air displacement micropipettes with appropriate
tips.

» Balance: A calibrated 5-place analytical balance (readability of 0.01 mg).

o Storage Vials: Amber glass vials with PTFE-lined screw caps.

Workflow for Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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